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Compound of Interest

Compound Name: SID 26681509

Cat. No.: B10754729

For Researchers, Scientists, and Drug Development Professionals

Introduction

SID 26681509 is a potent, reversible, and selective slow-binding inhibitor of human cathepsin
L, a lysosomal cysteine protease implicated in various physiological and pathological
processes, including cancer progression and parasitic diseases.[1][2][3] Accurate preparation
of stock solutions is critical for obtaining reliable and reproducible experimental results.
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of SID
26681509 due to the compound's high solubility in it.[4][5][6] This document provides detailed
protocols for the preparation, storage, and handling of SID 26681509 stock solutions in DMSO.

Physicochemical and Biological Properties
A summary of the key properties of SID 26681509 is presented below.
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Property Value Reference
Molecular Weight 539.65 g/mol [4115][6]
Molecular Formula C27H33Ns50sS [4115][6]
CAS Number 958772-66-2 [4][5]
Appearance White to off-white solid [41[6]

Purity >97%

o >10 mM[4], Soluble to 50 mM,
Solubility in DMSO [4][5][6]
50 mg/mL (92.65 mM)[5][6]

<5.4 mg/mL[4], Soluble to 10

Solubility in Ethanol [4]
mM
Storage (Powder) -20°C for up to 3 years [5][6]
) -80°C for 6 months, -20°C for 1
Storage (in DMSO) [5][6]
month

Biological Activity

SID 26681509 is a well-characterized inhibitor of human cathepsin L. Its potency is time-
dependent, a characteristic of slow-binding inhibitors.[1][2]

Target ICs0 Conditions Reference
Human Cathepsin L 56 nM No pre-incubation [1][2]
Human Cathepsin L 7.5nM 1-hour pre-incubation [1114]
Human Cathepsin L 4.2 nM 2-hour pre-incubation [1114]
Human Cathepsin L 1.0 nM 4-hour pre-incubation [1][2]
Plasmodium in vitro propagation

falciparum 154 UM assay izl
Leishmania major 12.5 uM Promastigotes [1112]14]
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The compound shows high selectivity for cathepsin L over other proteases like cathepsin G,

against which it displays no inhibitory activity.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SID 26681509 in DMSO.

Materials:

SID 26681509 powder
Anhydrous/molecular sieve-dried DMSO
Sterile microcentrifuge tubes or vials
Calibrated balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of SID 26681509 powder to reach room temperature before
opening to prevent condensation.

Weigh: Accurately weigh the desired amount of SID 26681509 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.397 mg of the compound.

Dissolve: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, the
required volume of DMSO can be calculated using the following formula:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Mix: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
gentle warming to 37°C for 10 minutes and/or sonication in an ultrasonic bath can be used to
aid dissolution.[4]
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 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[5][6]

Note on DMSO: The use of high-purity, anhydrous DMSO is recommended as hygroscopic
DMSO can negatively impact the solubility of the compound.[6]

Workflow for In Vitro Cathepsin L Inhibition Assay

The following diagram illustrates a typical workflow for evaluating the inhibitory effect of SID
26681509 on cathepsin L activity.
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Caption: Workflow for evaluating Cathepsin L inhibitors.
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Signaling Pathway Context

Cathepsin L is involved in numerous cellular processes that can contribute to disease
progression, particularly in cancer. The diagram below illustrates the role of Cathepsin L in
promoting cancer metastasis.
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Caption: Cathepsin L's role in promoting cancer metastasis.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling SID 26681509 and DMSO.

e Handle DMSO in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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